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Introduction
BRD1401 is a novel small molecule that serves as a specific chemical probe for studying the

function of the outer membrane protein OprH in Pseudomonas aeruginosa.[1][2][3] This

document provides detailed application notes and experimental protocols for utilizing BRD1401
to investigate OprH-LPS interactions and their role in outer membrane integrity. BRD1401's

unique mode of action, requiring both the presence of OprH and the depletion of the essential

lipoprotein OprL, offers a powerful tool to dissect the intricate biology of the P. aeruginosa cell

envelope.[1][3][4]

The discovery of BRD1401 was facilitated by a multiplexed, whole-cell screening strategy

known as mini-PROSPECT, which identified its specific activity against an OprL-depleted

mutant of P. aeruginosa.[1][5][6] Subsequent genetic and biochemical studies revealed that

BRD1401 targets OprH, disrupting its crucial interaction with lipopolysaccharide (LPS) and

leading to increased membrane fluidity.[1][2][3][7] This finding has also shed light on a

previously uncharacterized interaction between OprH and OprL, suggesting a complex that

bridges the outer membrane and the peptidoglycan layer.[1][3][5]

These application notes are designed to guide researchers in using BRD1401 to explore OprH

function, validate its mechanism of action, and potentially screen for other molecules with

similar activities.
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Data Presentation
Table 1: Activity Profile of BRD1401

Parameter Value Strain/Condition Reference

Specific Lethality

Factor (SLF)
-8.25

P. aeruginosa oprL-

hypomorph
[4]

Minimal Inhibitory

Concentration (MIC)

Not specified in

abstracts

Not specified in

abstracts

LPS-OprH

Dissociation Constant

(Kd)

~200 µM In vitro (NMR) [5]

Table 2: Genetic Requirements for BRD1401 Activity

Strain
Background

OprH Status OprL Status
BRD1401
Activity

Reference

Wild-type P.

aeruginosa
Present Present Inactive [1]

oprL-hypomorph Present Depleted Active [1][4]

oprL-hypomorph

with oprH

mutation

Absent Depleted
Inactive

(Resistance)
[1]

oprL-KDΔoprH Absent Depleted Inactive [1]
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Caption: Mechanism of action of BRD1401 in P. aeruginosa.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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